Cas no 164916-49-8 (methyl cis-4-(tert-butoxycarbonylamino)pyrrolidine-3-carboxylate)

• Product Name: methyl cis-4-(tert-butoxycarbonylamino)pyrrolidine-3-carboxylate
• CAS No: 164916-49-8
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 2846576
• Update Time: 2025-09-28

methyl cis-4-(tert-butoxycarbonylamino)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-Methyl 4-N-Boc-amino-pyrrolidine-3-carboxylate
• PubChem15069
• cis-methyl-4-N-Boc-amino-pyrrolidine-3-carboxylate
• Methyl (3S,4S)-4-[(tert-butoxycarbonyl)amino]pyrrolidine-3-carboxylate
• rel-Methyl (3S,4S)-4-((tert-butoxycarbonyl)amino)pyrrolidine-3-carboxylate
• methyl (3S,4S)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidine-3-carboxylate
• methyl cis-4-(tert-butoxycarbonylamino)pyrrolidine-3-carboxylate

• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(15)13-8-6-12-5-7(8)9(14)16-4/h7-8,12H,5-6H2,1-4H3,(H,13,15)/t7-,8+/m0/s1
• InChI Key： QAQRONFFJSUYPZ-JGVFFNPUSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CNC[C@@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 244.14230712 g/mol
• Monoisotopic Mass: 244.14230712 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.29
• XLogP3: 0.7
• Topological Polar Surface Area: 76.7

Additional information on methyl cis-4-(tert-butoxycarbonylamino)pyrrolidine-3-carboxylate

Methyl cis-4-(tert-butoxycarbonylamino)pyrrolidine-3-carboxylate: A Versatile Intermediate in Medicinal Chemistry

Methyl cis-4-(tert-butoxycarbonylamino)pyrrolidine-3-carboxylate (CAS No. 164916-49-8) is a valuable chiral building block that has gained significant attention in the field of medicinal chemistry due to its unique structural features and versatile reactivity. This compound, commonly referred to as Boc-protected cis-3-hydroxypyrrolidine methyl ester, plays a crucial role in the synthesis of various biologically active molecules, including peptides, peptidomimetics, and small molecule drugs.

The cis-4-(tert-butoxycarbonylamino)pyrrolidine-3-carboxylate structure is characterized by a chiral pyrrolidine ring with a tert-butoxycarbonyl (Boc) protecting group on the amino functionality and a methyl ester at the carboxylic acid position. The presence of these functional groups not only provides excellent chemical stability but also allows for selective functionalization and derivatization, making it an ideal intermediate for complex molecule synthesis.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral intermediates like methyl cis-4-(tert-butoxycarbonylamino)pyrrolidine-3-carboxylate. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane receptors that play critical roles in various physiological processes and are important targets for drug discovery.

In another notable application, researchers at the University of California, San Francisco, utilized methyl cis-4-(tert-butoxycarbonylamino)pyrrolidine-3-carboxylate to develop potent inhibitors of protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are challenging targets for small molecule drugs due to their large and often flat interaction surfaces. The chiral nature and structural flexibility of this intermediate allowed for the design of highly specific inhibitors with improved pharmacological properties.

The synthetic versatility of methyl cis-4-(tert-butoxycarbonylamino)pyrrolidine-3-carboxylate is further exemplified by its use in the preparation of peptidomimetics. Peptidomimetics are designed to mimic the structure and function of natural peptides while offering enhanced stability and bioavailability. A recent study published in Organic Letters reported the synthesis of a series of peptidomimetics using this intermediate, which showed promising activity against bacterial biofilms, a significant challenge in modern medicine.

The Boc protecting group on the amino functionality can be selectively removed under mild acidic conditions, allowing for further functionalization without affecting other sensitive groups. This property is particularly useful in multistep syntheses where sequential modifications are required. Additionally, the methyl ester can be hydrolyzed to the corresponding carboxylic acid or converted to other esters or amides, providing a wide range of synthetic options.

The availability and purity of methyl cis-4-(tert-butoxycarbonylamino)pyrrolidine-3-carboxylate are critical factors that influence its utility in pharmaceutical research. High-purity material ensures consistent results and reduces the risk of impurities affecting biological assays or downstream processes. Leading chemical suppliers have developed robust synthetic routes to produce this compound on both laboratory and industrial scales, meeting the stringent quality standards required for drug discovery and development.

In conclusion, methyl cis-4-(tert-butoxycarbonylamino)pyrrolidine-3-carboxylate (CAS No. 164916-49-8) is a versatile and valuable intermediate in medicinal chemistry. Its unique structural features and chemical properties make it an essential tool for researchers working on the synthesis of biologically active molecules. As new applications continue to emerge, this compound is likely to remain at the forefront of drug discovery efforts, contributing to the development of innovative therapies for various diseases.